Cas no 2135511-50-9 (Cyclopropanesulfonyl isocyanate)

Cyclopropanesulfonyl isocyanate is a reactive sulfonyl isocyanate derivative used primarily as a versatile building block in organic synthesis. Its cyclopropane ring confers unique steric and electronic properties, enhancing reactivity in nucleophilic addition and cycloaddition reactions. The sulfonyl isocyanate group enables efficient incorporation into heterocycles, amides, and sulfonamides, making it valuable for pharmaceutical and agrochemical applications. The compound's stability under controlled conditions allows for precise handling, while its high purity ensures consistent performance in complex transformations. Its utility in introducing sulfonyl and isocyanate functionalities in a single step makes it a preferred choice for researchers developing novel bioactive molecules.

Cyclopropanesulfonyl isocyanate structure

2135511-50-9 structure

Product Name:Cyclopropanesulfonyl isocyanate

CAS No:2135511-50-9

MF:C₄H₅NO₃S

MW:147.152399778366

MDL:MFCD29041218

CID:5164276

PubChem ID:114770530

Update Time:2026-03-04

Cyclopropanesulfonyl isocyanate Chemical and Physical Properties

Names and Identifiers

- Cyclopropanesulfonyl isocyanate
- MDL： MFCD29041218
- Inchi： 1S/C4H5NO3S/c6-3-5-9(7,8)4-1-2-4/h4H,1-2H2
- InChI Key： HGGMVMDVFQWMJC-UHFFFAOYSA-N
- SMILES： C1(S(N=C=O)(=O)=O)CC1

Cyclopropanesulfonyl isocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-245235-0.05g	cyclopropanesulfonyl isocyanate	2135511-50-9	95%	0.05g	$1377.0	2024-06-19
Enamine	EN300-245235-0.1g	cyclopropanesulfonyl isocyanate	2135511-50-9	95%	0.1g	$2049.0	2024-06-19
Enamine	EN300-245235-0.25g	cyclopropanesulfonyl isocyanate	2135511-50-9	95%	0.25g	$2923.0	2024-06-19
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Enamine	EN300-245235-1.0g	cyclopropanesulfonyl isocyanate	2135511-50-9	95%	1.0g	$5906.0	2024-06-19
Ambeed	A1079993-1g	Cyclopropanesulfonyl isocyanate	2135511-50-9	95%	1g	$898.0	2025-02-22
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01032992-1g	Cyclopropanesulfonyl isocyanate	2135511-50-9	95%	1g	￥6104.0	2023-03-11
Enamine	EN300-245235-1g	cyclopropanesulfonyl isocyanate	2135511-50-9		1g	$5906.0	2023-09-15